Methyl (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate
Methyl (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
128095-52-3
VCID:
VC21146046
InChI:
InChI=1S/C17H18O9/c1-7-5-11(18)25-10-6-8(3-4-9(7)10)24-17-14(21)12(19)13(20)15(26-17)16(22)23-2/h3-6,12-15,17,19-21H,1-2H3/t12-,13-,14+,15+,17+/m0/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)OC)O)O)O
Molecular Formula:
C17H18O9
Molecular Weight:
366.3 g/mol
Methyl (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate
CAS No.: 128095-52-3
Cat. No.: VC21146046
Molecular Formula: C17H18O9
Molecular Weight: 366.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128095-52-3 |
|---|---|
| Molecular Formula | C17H18O9 |
| Molecular Weight | 366.3 g/mol |
| IUPAC Name | methyl (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C17H18O9/c1-7-5-11(18)25-10-6-8(3-4-9(7)10)24-17-14(21)12(19)13(20)15(26-17)16(22)23-2/h3-6,12-15,17,19-21H,1-2H3/t12-,13-,14+,15+,17+/m0/s1 |
| Standard InChI Key | GQDKDFCKXAEJCH-DEQQHWRFSA-N |
| Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](O3)C(=O)OC)O)O)O |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)OC)O)O)O |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)OC)O)O)O |
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